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Introduction

Dyngo-4a is a potent, cell-permeable small molecule inhibitor of dynamin, a GTPase essential
for the scission of nascent vesicles from the plasma membrane during endocytosis.[1][2] As a
structural analog of Dynasore, Dyngo-4a offers significantly improved potency and reduced
cytotoxicity, making it a valuable tool for investigating dynamin-dependent cellular processes,
particularly receptor-mediated endocytosis.[1][2] These application notes provide a
comprehensive overview of Dyngo-4a, including its mechanism of action, quantitative data on
its efficacy, and detailed protocols for its use in studying receptor-mediated endocytosis.

Mechanism of Action

Dyngo-4a primarily targets the GTPase activity of dynamin.[1] Dynamin oligomerizes at the
neck of clathrin-coated pits, and upon GTP hydrolysis, it undergoes a conformational change
that drives membrane fission, releasing the vesicle into the cytoplasm. Dyngo-4a inhibits this
process, leading to an accumulation of clathrin-coated pits at the plasma membrane.[3]
Notably, Dyngo-4a shows a preference for inhibiting the helical assembly of dynamin, which is
associated with clathrin-mediated endocytosis, over the ring-like structures.[1][2]

Quantitative Data
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The following tables summarize the in vitro and in-cell efficacy of Dyngo-4a from various
studies.

Table 1: In Vitro Inhibitory Activity of Dyngo-4a against Dynamin Isoforms

Dynamin Isoform IC50 (pM) Notes

Dynamin | (brain) 0.38 More potent than Dynasore.[1]
Dynamin | (recombinant) 11

Dynamin Il (recombinant) 2.3

Table 2: In-Cell Inhibitory Activity of Dyngo-4a on Endocytosis

Endocytic Pathway Cell Type IC50 (pM) Assay
Clathrin-Mediated ) Transferrin uptake[2]
] Multiple cell types 5.7
Endocytosis [4]
Synaptic Vesicle -
Cultured neurons Not specified

Endocytosis

Activity-Dependent Cultured neurons and n
) Not specified
Bulk Endocytosis synaptosomes

Mandatory Visualizations

Here are diagrams illustrating key pathways and workflows relevant to the use of Dyngo-4a.
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Caption: Mechanism of Dyngo-4a in Clathrin-Mediated Endocytosis.
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Cell Preparation

1. Culture cells to
60-70% confluency

2. Serum-starve cells
(30-60 min)

Treatment

and Uptake

. Pre-incubate with Dyngo-4a
(e.g., 30 uM for 30 min)

4. Add fluorescently-labeled
Transferrin (1 min)

Anavlysis

(5. Fix cells (e.g., 4% PFA))

6. Image cells via
fluorescence microscopy

'

7. Quantify Transferrin
fluorescence intensity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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